Cas no 22389-85-1 (2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one)

2-Methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a fused pyridine-pyrimidinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting kinase enzymes and other biological pathways. The methyl substitution at the 2-position enhances its stability and modulates electronic properties, making it a versatile intermediate for further functionalization. Its rigid bicyclic framework offers favorable binding interactions in molecular design. The compound is typically synthesized via cyclocondensation or multi-step heterocyclization, ensuring high purity for research applications. Its utility spans fragment-based drug design, lead optimization, and biochemical probe development.
2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one structure
22389-85-1 structure
Product Name:2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one
CAS No:22389-85-1
MF:C8H7N3O
MW:161.160681009293
CID:1031580
PubChem ID:135624378
Update Time:2025-06-07

2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-Pyrido[3,4-d]pyrimidin-4(3H)-one
    • 2-methyl-1H-pyrido[3,4-d]pyrimidin-4-one
    • 2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one
    • 2-Methylpyrido[3,4-d]pyrimidin-4-ol
    • 2-Methyl-3H-pyrido[3,4-d]pyrimidin-4-on
    • 2-methyl-3H-pyrido[3,4-d]pyrimidin-4-one
    • 2-methylpyrido< 3,4-d> pyrimidin-4(3H)-one
    • 2-Methyl-pyrido< 3.4-d> pyrimidon-(4)
    • AK126977
    • CTK0J6451
    • KB-231759
    • SureCN8279823
    • DTXSID70544426
    • DB-356154
    • 2-methyl-3~{H}-pyrido[3,4-d]pyrimidin-4-one
    • 2-methylpyrido[3,4-d]pyrimidin-4(3H)-one
    • EN300-113546
    • SCHEMBL16908309
    • CS-0073047
    • M6N
    • SCHEMBL8279823
    • MFCD27978436
    • 1820703-35-2
    • AKOS016012600
    • 2-Methylpyrido[3,4-d]pyrimidin-4(1H)-one
    • Z1216862026
    • CCG-321194
    • F8880-8675
    • AMY9418
    • AKOS026727663
    • 22389-85-1
    • MDL: MFCD18836871
    • Inchi: 1S/C8H7N3O/c1-5-10-7-4-9-3-2-6(7)8(12)11-5/h2-4H,1H3,(H,10,11,12)
    • InChI Key: ZZGGQKRBGZEHKC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CN=CC=2N=C(C)N1

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (11 g/l) (25 º C),
  • PSA: 54.35

2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one Pricemore >>

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